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Abstract
This application note details a simple, rapid, and cost-effective UV spectrophotometric method

for the quantitative determination of Teneligliptin in bulk and pharmaceutical dosage forms.

The method is based on the measurement of Teneligliptin's absorbance in the UV region and

has been validated in accordance with International Council for Harmonisation (ICH)

guidelines. This document provides comprehensive experimental protocols, method validation

data, and visual representations of the workflow and the drug's mechanism of action to aid

researchers, scientists, and drug development professionals in its application.

Introduction
Teneligliptin is an oral dipeptidyl peptidase-4 (DPP-4) inhibitor used for the management of

type 2 diabetes mellitus.[1] It works by preventing the degradation of incretin hormones, such

as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1]

This leads to an increase in insulin secretion and a decrease in glucagon secretion in a

glucose-dependent manner, thereby improving glycemic control.[1] Accurate and reliable

analytical methods are crucial for the quality control and formulation development of

Teneligliptin. UV-visible spectrophotometry offers a straightforward and accessible analytical

technique for this purpose.[2]
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Teneligliptin's therapeutic effect is achieved through the inhibition of the DPP-4 enzyme. This

inhibition prevents the breakdown of incretin hormones, which play a vital role in glucose

homeostasis. The increased levels of active incretins stimulate the pancreas to release insulin

and suppress the release of glucagon, particularly after a meal.[1]
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Caption: Signaling pathway of Teneligliptin's mechanism of action.

Data Summary
The following tables summarize the quantitative data from various developed and validated UV

spectrophotometric methods for Teneligliptin determination.

Table 1: Method Parameters
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Solvent/Diluen
t

λmax (nm)
Linearity
Range (µg/mL)

Correlation
Coefficient (r²)

Reference

Methanol 246 10-50 0.9952 [3]

Distilled Water 244 5-70 0.999 [4]

0.1 N Sulphuric

Acid
240 10-50 >0.99 [5]

DMSO 267.2 20-100 0.999 [6]

Distilled Water 243.5 10-90 0.999 [7]

Distilled Water 243 10-60 0.999 [8]

Table 2: Method Validation Parameters

Solvent/Dilu
ent

Accuracy
(%
Recovery)

Precision
(%RSD)

LOD
(µg/mL)

LOQ
(µg/mL)

Reference

Methanol 101.58 <2 2.25 6.83 [3]

Distilled

Water
98.54-101.80 <2 - - [4]

0.1 N

Sulphuric

Acid

- <2 5.88 17.29 [5]

DMSO 102-104 <2 4.1987 12.7233 [6]

Distilled

Water
98-102 <2 0.17 0.56 [8]

Note: '-' indicates data not specified in the cited reference.
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This section provides a generalized protocol for the UV spectrophotometric determination of

Teneligliptin. Researchers should optimize and validate the method for their specific

instrumentation and sample matrix.

Materials and Reagents
Teneligliptin pure drug (API)

Methanol (AR Grade) or Distilled Water or 0.1 N Sulphuric Acid or DMSO (as per chosen

method)

Teneligliptin tablets (for assay of pharmaceutical formulations)

Calibrated glassware (volumetric flasks, pipettes)

UV-Visible Spectrophotometer (double beam)

Analytical balance

Sonicator

Whatman filter paper (0.45 µm)

Preparation of Standard Stock Solution (Example using
Methanol)

Accurately weigh 10 mg of Teneligliptin API and transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of methanol and sonicate for 10 minutes to dissolve the drug

completely.

Make up the volume to 100 mL with methanol to obtain a standard stock solution of 100

µg/mL.

Preparation of Working Standard Solutions and
Calibration Curve
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From the standard stock solution (100 µg/mL), pipette out appropriate aliquots into a series

of 10 mL volumetric flasks. For a linearity range of 10-50 µg/mL, aliquots of 1, 2, 3, 4, and 5

mL can be taken.

Dilute each flask to the mark with methanol to obtain concentrations of 10, 20, 30, 40, and 50

µg/mL.

Scan each solution from 400 nm to 200 nm against a methanol blank to determine the

wavelength of maximum absorbance (λmax).

Measure the absorbance of all working standard solutions at the determined λmax.

Plot a calibration curve of absorbance versus concentration.

Preparation of Sample Solution (from Tablets)
Weigh and powder 20 Teneligliptin tablets.

Accurately weigh a quantity of the powder equivalent to 10 mg of Teneligliptin and transfer it

to a 100 mL volumetric flask.

Add about 70 mL of the chosen solvent (e.g., methanol) and sonicate for 15-20 minutes to

ensure complete dissolution of the drug.

Make up the volume to 100 mL with the solvent.

Filter the solution through a 0.45 µm Whatman filter paper.

Dilute the filtrate with the solvent to obtain a final concentration within the linearity range.

Measure the absorbance of the sample solution at the λmax.

Determination of Teneligliptin Content
The concentration of Teneligliptin in the sample solution can be determined from the

calibration curve or by using the regression equation derived from the linearity data. The

percentage of the labeled claim can then be calculated.
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Experimental Workflow
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Caption: Workflow for UV spectrophotometric determination of Teneligliptin.

Conclusion
The UV spectrophotometric method provides a simple, accurate, and precise means for the

routine analysis of Teneligliptin in both bulk drug and pharmaceutical formulations. The choice
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of solvent can influence the wavelength of maximum absorbance and the linearity range, and

therefore should be consistently applied. The methods summarized and the protocols provided

herein are robust and can be readily implemented in a quality control laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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